![molecular formula C25H34N2O5S B2558897 N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)ethanesulfonamide CAS No. 921908-25-0](/img/structure/B2558897.png)
N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)ethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C25H34N2O5S and its molecular weight is 474.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization of Related Compounds
The tetrahydrobenzo[b][1,4]oxazepine core is a significant structural feature in various synthetic pathways. For instance, Shaabani et al. (2010) demonstrated a novel one-pot multicomponent synthesis method for tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing the versatility of this scaffold in organic synthesis Shaabani et al., 2010. Similarly, the study by Abood (2010) focused on using pericyclic reactions for synthesizing new 1,3-oxazepine compounds from new imines, highlighting the potential for creating bioactive molecules with this framework Abood, 2010.
Potential Biological and Pharmacological Applications
Research on compounds with structural similarity has shown potential biological activity. For example, compounds with the benzoxazepine core have been explored for their fungicidal activities. Yang et al. (2017) reported on the design, synthesis, and evaluation of dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues, demonstrating moderate to high fungicidal activities against phytopathogenic fungi Yang et al., 2017. This suggests that derivatives of tetrahydrobenzo[b][1,4]oxazepine could be potential candidates for crop protection and other agricultural applications.
Synthesis and Applications in Material Science
The structural moiety of interest also finds applications in material science, particularly in the synthesis of novel organic compounds with potential optical and electronic properties. For instance, the study by Petrovskii et al. (2017) on the synthesis and photophysical properties of novel fused oxazapolycyclic skeletons highlights the utility of the oxazepine ring in developing materials with unique optical characteristics Petrovskii et al., 2017.
Properties
IUPAC Name |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-(4-methoxyphenyl)ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H34N2O5S/c1-18(2)12-14-27-22-11-8-20(16-23(22)32-17-25(3,4)24(27)28)26-33(29,30)15-13-19-6-9-21(31-5)10-7-19/h6-11,16,18,26H,12-15,17H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCKVZJVTXBWCIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=C(C=C(C=C2)NS(=O)(=O)CCC3=CC=C(C=C3)OC)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H34N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.